1-cyclopentyl-3-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)urea

• IUPAC Name: 1-cyclopentyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea
• InChI: InChI=1S/C13H20N4O2/c18-13(15-10-3-1-2-4-10)16-11-7-14-17(8-11)12-5-6-19-9-12/h7-8,10,12H,1-6,9H2,(H2,15,16,18)
• InChI Key: HDRNRDSMWGROSM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NC2=CN(N=C2)C3CCOC3
• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol

Description

1-cyclopentyl-3-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)urea, also known as CPI-637, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This compound has been shown to have a unique mechanism of action, making it a promising candidate for further research.

Scientific Research Applications

Multicomponent Synthesis and Catalysis

Research has shown the efficacy of urea-based compounds in facilitating multicomponent synthesis. For example, Brahmachari and Banerjee (2014) demonstrated a straightforward, efficient, and environmentally friendly multicomponent one-pot synthesis of pharmaceutically interesting compounds using urea as a novel organo-catalyst. This method allows for the synthesis of diverse and densely functionalized heterocycles at room temperature, showcasing the utility of urea derivatives in organic synthesis and green chemistry (Brahmachari & Banerjee, 2014).

Heterocyclic Chemistry

In the realm of heterocyclic chemistry, Li et al. (2017) reported a facile one-pot, multicomponent protocol for the synthesis of pyrano[2,3-c]pyrazole derivatives catalyzed by urea. This synthesis approach highlights the catalytic versatility of urea derivatives in promoting complex reactions, including Knoevenagel condensation, Michael addition, and cycloaddition, to yield heterocyclic compounds with potential biological activity (Li et al., 2017).

Antimicrobial and Antifungal Applications

The antimicrobial and antifungal applications of urea derivatives have also been explored. Sirakanyan et al. (2021) synthesized new cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidin-7-amines and studied their antimicrobial activity. The results revealed that some of these compounds exhibit pronounced antimicrobial properties, indicating the potential of urea derivatives in the development of new antimicrobial agents (Sirakanyan et al., 2021).

Material Science and Hydrogel Formation

In material science, the study by Lloyd and Steed (2011) showed that 1-(3-methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in various acids at pH 1–2. The rheology and morphology of these gels can be tuned by the anion identity, demonstrating the utility of urea derivatives in designing materials with specific physical properties (Lloyd & Steed, 2011).